Cas no 100398-04-7 (Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-)
100398-04-7 structure
Product Name:Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-
CAS No:100398-04-7
MF:C13H10BrNO4S
MW:356.191801548004
CID:2622911
PubChem ID:19861023
Update Time:2025-04-21
Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID90600679
- 4-(bromomethyl)phenyl 4-nitrophenyl sulfone
- Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-
- 1-(Bromomethyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
- 1-(Bromomethyl)-4-((4-nitrophenyl)sulfonyl)benzene
- 100398-04-7
- SCHEMBL9587030
-
- Inchi: 1S/C13H10BrNO4S/c14-9-10-1-5-12(6-2-10)20(18,19)13-7-3-11(4-8-13)15(16)17/h1-8H,9H2
- InChI Key: BOCHNTFSFIEKPM-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 354.95139g/mol
- Monoisotopic Mass: 354.95139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 356.19g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 88.3Ų
Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]- Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
100398-04-7 (Benzene, 1-(bromomethyl)-4-[(4-nitrophenyl)sulfonyl]-) Related Products
- 121-03-9(5-Nitro-o-toluenesulfonic Acid)
- 1671-49-4(4-Methylsulfonyl-2-nitrotoluene)
- 96-74-2(2-Methanesulfonyl-4-nitroaniline)
- 101-59-7(4-Amino-4'-nitrodiphenyl sulfide)
- 80-08-0(Dapsone)
- 127-68-4(sodium 3-nitrobenzenesulfonate)
- 701-57-5(4-Nitrothioanisole)
- 1228-53-1(3,3'-Sulfonylbis(nitrobenzene))
- 599-61-1(Bis(3-Aminophenyl) Sulfone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk